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Compound of Interest

Compound Name: N-(3-acetylphenyl)propanamide

Cat. No.: B186068 Get Quote

Application Notes & Protocols: N-(3-
acetylphenyl)propanamide
A Comprehensive Guide to Safe Handling, Storage, and Use

Abstract
This document provides a detailed guide for the safe handling and optimal storage of N-(3-
acetylphenyl)propanamide, a key intermediate in pharmaceutical research and drug

development. As the toxicological properties of this compound have not been fully investigated,

it is imperative that researchers treat it as a substance with potential hazards.[1] The protocols

herein are synthesized from established best practices for handling fine chemicals, aromatic

ketones, and amides, ensuring scientific integrity and personnel safety.[2][3][4] This guide is

intended for researchers, laboratory technicians, and drug development professionals.

Compound Identification and Physicochemical
Properties
N-(3-acetylphenyl)propanamide is an organic compound featuring both an amide and an

aromatic ketone functional group. These groups dictate its chemical reactivity, potential

incompatibilities, and storage requirements. Understanding these fundamental properties is the

first step toward safe and effective use.
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Property Value Source

IUPAC Name
N-(3-

acetylphenyl)propanamide
PubChem

Molecular Formula C₁₁H₁₃NO₂ PubChem[5]

Molecular Weight 191.23 g/mol PubChem[5]

CAS Number 134919-89-0 Vendor Data

Appearance White to off-white solid (typical) Vendor Data

Predicted XLogP3-AA 1.5 PubChem[5]

Predicted H-Bond Donor

Count
1 PubChem

Predicted H-Bond Acceptor

Count
2 PubChem[5]

Hazard Assessment and Safety Precautions
Given the lack of comprehensive toxicological data, N-(3-acetylphenyl)propanamide must be

handled as a particularly hazardous substance.[2] The primary routes of exposure are

inhalation, skin contact, eye contact, and ingestion. The functional groups suggest potential for

irritation upon contact.[1]

Inferred GHS Classification:

Acute Toxicity, Oral (Category 4) - Harmful if swallowed.

Skin Irritation (Category 2) - Causes skin irritation.[1]

Eye Irritation (Category 2A) - Causes serious eye irritation.[1]

Specific Target Organ Toxicity - Single Exposure (Category 3) - May cause respiratory

irritation.

Personal Protective Equipment (PPE)
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A substance-specific risk assessment is required, but the following PPE is mandatory as a

baseline for handling this compound.

Eye and Face Protection: Wear chemical safety goggles and/or a face shield conforming to

OSHA's 29 CFR 1910.133 or European Standard EN166.[1] This is critical to prevent contact

with airborne powder or splashes of solutions.

Skin Protection: A fully buttoned lab coat, closed-toe shoes, and chemically resistant gloves

(e.g., nitrile) are required.[6] Gloves must be inspected before use and removed using the

proper technique to avoid skin contact.[4] Contaminated clothing should be removed and

washed before reuse.[7]

Respiratory Protection: All handling of the solid compound must be performed in a well-

ventilated area, preferably within a certified chemical fume hood, to minimize inhalation of

dust.[6] If a fume hood is not available, a NIOSH-approved respirator with a particulate filter

is necessary.

Safe Handling Protocols
Adherence to standard laboratory practices is crucial. This includes washing hands thoroughly

after handling, and prohibiting eating, drinking, or smoking in the laboratory area.[6]

Protocol for Weighing and Dispensing Solid Compound
Causality: The objective of this protocol is to accurately weigh the compound while minimizing

the generation of airborne dust and preventing cross-contamination.

Preparation: Designate a specific area for weighing, preferably on a non-porous surface

inside a chemical fume hood.

Equipment: Use an analytical balance, anti-static weigh boats or glassine paper, and

spatulas dedicated to this compound.

Procedure: a. Place the weigh boat on the balance and tare the instrument. b. Carefully

transfer the desired amount of N-(3-acetylphenyl)propanamide from its storage container

to the weigh boat using a clean spatula. Avoid any abrupt movements that could generate

dust. c. Once the target weight is achieved, securely close the primary storage container. d.
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Record the weight in your laboratory notebook. e. Proceed immediately to the next step

(e.g., solution preparation) to minimize the time the powdered compound is exposed.

Cleanup: Decontaminate the spatula and the weighing area. Dispose of the weigh boat in the

designated solid chemical waste container.[6]

Protocol for Solution Preparation
Causality: This protocol ensures the compound is fully dissolved in a suitable solvent while

maintaining user safety.

Solvent Selection: Choose an appropriate solvent based on experimental requirements (e.g.,

DMSO, DMF, Ethanol). Perform a small solubility test if necessary.

Procedure: a. Add the weighed N-(3-acetylphenyl)propanamide to a suitable flask or vial.

b. Working inside a fume hood, add the desired volume of solvent to the vessel. c. Cap the

vessel securely and mix by vortexing or magnetic stirring until the solid is completely

dissolved. Gentle heating or sonication may be applied if required, but this should be done

with caution in a well-ventilated area. d. Clearly label the vessel with the compound name,

concentration, solvent, and date of preparation.

Storage Guidelines
Proper storage is essential to maintain the integrity and shelf-life of N-(3-
acetylphenyl)propanamide and to prevent hazardous reactions.[3]

Recommended Storage Conditions
The compound should be stored in its original, tightly sealed container.[8]
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Parameter Condition Justification

Temperature 2-8°C (Refrigerated)

Low temperatures slow

potential degradation

pathways. For flammable

solutions, use only laboratory-

grade or explosion-proof

refrigerators.[9][10]

Atmosphere
Dry, Inert (e.g., Argon or

Nitrogen)

The amide functionality can be

susceptible to hydrolysis.

Storage in a desiccator or

under an inert atmosphere is

recommended for long-term

stability.

Light Protect from light

Aromatic ketones can be light-

sensitive. Store in an amber

vial or in a dark cabinet to

prevent photochemical

degradation.

Location
Secure, designated chemical

storage cabinet

Store away from direct sunlight

and sources of heat.[3] Do not

store on the floor or above eye

level.[3]

Chemical Incompatibility
Storing incompatible chemicals together can lead to dangerous reactions, such as the

generation of toxic gases or fires.[8] N-(3-acetylphenyl)propanamide must be physically

segregated from the following chemical classes.[3]
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N-(3-acetylphenyl)propanamide

Strong Oxidizing Agents
(e.g., Peroxides, Nitrates) Fire/Explosion Risk

Strong Acids
(e.g., HCl, H₂SO₄)

 Hydrolysis Risk

Strong Bases
(e.g., NaOH, KOH)

 Hydrolysis Risk

Click to download full resolution via product page

Caption: Chemical incompatibility map for N-(3-acetylphenyl)propanamide.

Spill and Emergency Procedures
Immediate and appropriate action is critical in the event of a spill or exposure. Ensure eyewash

stations and safety showers are close to the workstation.[1]

Exposure Response
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water while removing all

contaminated clothing. Seek medical attention if irritation develops or persists.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.[1]

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical

attention.[7]

Spill Response Workflow
This workflow provides a logical sequence of actions for handling a chemical spill.
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Spill Detected

Alert personnel in the area.
Isolate the spill.

Assess spill size and risk

Small Spill
(<10g, contained)

Small

Large Spill
(>10g, uncontained)

Large

Don appropriate PPE. Evacuate the area.
Contact EHS/Emergency Response.

Cover with inert absorbent material
(e.g., vermiculite, sand).

Sweep into a labeled waste container.
Do not create dust.

Decontaminate the area.

Dispose of waste according to
institutional guidelines.

Click to download full resolution via product page

Caption: Decision workflow for responding to a chemical spill.
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Waste Disposal
All waste, including unused compound and contaminated consumables (gloves, weigh boats,

paper towels), must be collected in a clearly labeled, sealed, and appropriate hazardous waste

container.[6] Disposal must be carried out in accordance with all local, state, and federal

regulations. Contact your institution's Environmental Health and Safety (EHS) department for

specific guidance.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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